Cas no 1017778-01-6 (2'-Methyl-3'-(trifluoromethyl)acetophenone)

• Product Name: 2'-Methyl-3'-(trifluoromethyl)acetophenone
• CAS No: 1017778-01-6
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 3161469
• PubChem ID: 46737515
• Update Time: 2025-04-21

2'-Methyl-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-3'-(trifluoromethyl)acetophenone
• 2''-METHYL-3''-(TRIFLUOROMETHYL)ACETOPHENONE
• Ethanone, 1-[2-methyl-3-(trifluoromethyl)phenyl]-
• 1-[2-methyl-3-(trifluoromethyl)phenyl]ethanone
• SCHEMBL12327907
• MFCD09832283
• CTVIRJUXTNXDAA-UHFFFAOYSA-N
• AT36237
• 1-(2-Methyl-3-(trifluoromethyl)phenyl)ethan-1-one
• AKOS015957042
• JS-4576
• 1-(2-Methyl-3-(trifluoromethyl)phenyl)ethanone
• 1017778-01-6
• 1-[2-methyl-3-(trifluoromethyl)phenyl]ethan-1-one
• CS-0439789

• MDL： MFCD09832283
• Inchi： 1S/C10H9F3O/c1-6-8(7(2)14)4-3-5-9(6)10(11,12)13/h3-5H,1-2H3
• InChI Key： CTVIRJUXTNXDAA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(C)=O)C=1C)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 199.6±35.0 °C at 760 mmHg
• Flash Point: 90.4±17.4 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2'-Methyl-3'-(trifluoromethyl)acetophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones